Cas no 919354-68-0 ((3-fluoro-4-methylphenyl)methanesulfonamide)

(3-Fluoro-4-methylphenyl)methanesulfonamide is a sulfonamide derivative characterized by the presence of a fluorine substituent and a methyl group on the phenyl ring. This compound is of interest in medicinal and pharmaceutical chemistry due to its potential as a building block for biologically active molecules. The fluorine atom enhances metabolic stability and binding affinity, while the methyl group can influence lipophilicity and steric interactions. The sulfonamide moiety offers versatility for further functionalization, making it valuable in drug discovery and development. Its well-defined structure and purity make it suitable for research applications, particularly in the synthesis of targeted therapeutics or enzyme inhibitors.
(3-fluoro-4-methylphenyl)methanesulfonamide structure
919354-68-0 structure
Product Name:(3-fluoro-4-methylphenyl)methanesulfonamide
CAS No:919354-68-0
MF:C8H10FNO2S
MW:203.233904361725
CID:763760
PubChem ID:63648807
Update Time:2025-06-07

(3-fluoro-4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 3-fluoro-4-methyl-
    • (3-fluoro-4-methylphenyl)methanesulfonamide
    • DTXSID70734628
    • EN300-140316
    • SB78050
    • SCHEMBL3217315
    • MFCD18854552
    • F73754
    • UR7
    • 919354-68-0
    • 1-(3-fluoro-4-methylphenyl)methanesulfonamide
    • AKOS012959317
    • Inchi: 1S/C8H10FNO2S/c1-6-2-3-7(4-8(6)9)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
    • InChI Key: BRGBJOARAPZJCN-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=C(C=1)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 203.04162790g/mol
  • Monoisotopic Mass: 203.04162790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 350.3±44.0 °C at 760 mmHg
  • Flash Point: 165.7±28.4 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-fluoro-4-methylphenyl)methanesulfonamide Security Information

(3-fluoro-4-methylphenyl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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